6-ethyl-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 6-ethyl-2-[3-[(2-methylimidazol-1-yl)methyl]azetidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C17H20N4S/c1-3-13-4-5-15-16(8-13)22-17(19-15)21-10-14(11-21)9-20-7-6-18-12(20)2/h4-8,14H,3,9-11H2,1-2H3
• InChI Key: WNHABISJBOOTRE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N3CC(C3)CN4C=CN=C4C
• Molecular Formula: C17H20N4S
• Molecular Weight: 312.4 g/mol
• CAS No.: 2640843-20-3

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different synthetic routes for imidazole and their derived products.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Mechanism of Action

The mechanism of action of 6-ethyl-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, which could potentially be used to treat certain diseases. In addition, this compound has been shown to interact with certain receptors, which could potentially be used to modulate the activity of certain proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, the compound has been studied for its potential use in the treatment of certain diseases, such as cancer and diabetes. In addition, this compound has been studied for its potential use in the modulation of certain physiological processes, such as inflammation, cell proliferation, and apoptosis.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-ethyl-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole in laboratory experiments is its stability and low toxicity. The compound is relatively easy to synthesize and can be isolated in a pure form. However, there are some limitations to using this compound in laboratory experiments. The compound is not very soluble in water and has a low solubility in organic solvents. In addition, this compound is not very stable in the presence of light or heat.

Future Directions

There are several potential future directions for the use of 6-ethyl-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole in scientific research. One potential direction is the development of new pharmaceuticals and drug delivery systems based on the compound. In addition, this compound could be used to develop new materials for use in nanotechnology and materials science. Finally, this compound could be used to develop new diagnostic tools and therapies for the treatment of certain diseases.

Synthesis Methods

6-ethyl-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole can be synthesized from commercially available starting materials, such as 2-methyl-1H-imidazole and benzothiazole. The synthesis involves a multi-step process that includes the condensation of the two starting materials, followed by the addition of ethyl bromide and subsequent oxidation. The final product is this compound, which can be isolated in a pure form by recrystallization.

Scientific Research Applications

The main application of 6-ethyl-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole is in scientific research. The compound has been studied for its potential applications in drug discovery, drug delivery, and medical diagnostics. This compound has been used as a synthetic intermediate in the synthesis of pharmaceuticals, as well as in the synthesis of other compounds. In addition, this compound has been studied for its potential use in nanotechnology and materials science.

Safety and Hazards

While specific safety and hazard information for “6-ethyl-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole” is not available, it’s worth noting that 2-Methylimidazole has low toxicity but is strongly irritating to the skin and eyes.